Cas no 52568-80-6 (Cimetidine Amide Dihydrochloride)

• Product Name: Cimetidine Amide Dihydrochloride
• CAS No: 52568-80-6
• MF: C₁₀H₁₈N₆OS
• MW: 270.354519367218
• CID: 937136
• PubChem ID: 131743
• Update Time: 2025-04-19

Cimetidine Amide Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Cimetidine Amide Dihydrochloride
• [N'-methyl-N-[2-[(5-methyl-1H-imidazol-4-yl)methylsulfanyl]ethyl]carbamimidoyl]urea
• Guanylurea cimetidine
• SCHEMBL11207651
• DTXSID90998346
• 2-Carbamoyl-1-methyl-3-[2-(5-methylimidazol-4-yl-methylthio)ethyl]guanidine dihydrochloride
• Urea, ((methylamino)((2-(((5-methyl-1H-imidazol-4-yl)methyl)thio)ethyl)amino)methylene)-
• SKF 92422 N-[[[2-[[(4-Methyl-1H-imidazol-5-yl)methyl]thio]ethyl]amino](methylimino)methyl]urea
• 52568-80-6
• 77076-18-7
• 1-[(Methylamino)[[2-[[(5-methyl-1H-imidazol-4-yl)methyl]sulphanyl]ethyl]amino]methylene]urea Dihydrochloride (Cimetidine Amide Dihydrochloride)
• ((Methylamino)((2-(((5-methyl-1H-imidazol-4-yl)methyl)thio)ethyl)amino)methylene)urea
• N-[N'-Methyl-N-(2-{[(4-methyl-1H-imidazol-5-yl)methyl]sulfanyl}ethyl)carbamimidoyl]carbamimidic acid
• [N'-methyl-N-(2-{[(5-methyl-1H-imidazol-4-yl)methyl]sulfanyl}ethyl)carbamimidoyl]urea
• CHEMBL3303082

• Inchi： 1S/C10H18N6OS/c1-7-8(15-6-14-7)5-18-4-3-13-10(12-2)16-9(11)17/h6H,3-5H2,1-2H3,(H,14,15)(H4,11,12,13,16,17)
• InChI Key： GWWANUFLANSTTA-UHFFFAOYSA-N
• SMILES： S(CCN/C(=N/C)/NC(N)=O)CC1=C(C)NC=N1

Computed Properties

• Exact Mass: 342.08000
• Monoisotopic Mass: 270.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 134A^2

Experimental Properties

• Density: 1.38
• Melting Point: 170-1720C
• Boiling Point: 538.2°C at 760 mmHg
• Flash Point: 279.3°C
• Refractive Index: 1.652
• PSA: 134.48000
• LogP: 3.09460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles